Cas no 2138375-82-1 (Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo-)

• Product Name: Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo-
• CAS No: 2138375-82-1
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5300444
• Update Time: 2025-06-30

Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo-

• Inchi： 1S/C13H21NO5/c15-10-8-9(13(10)4-6-19-7-5-13)14-11(16)2-1-3-12(17)18/h9-10,15H,1-8H2,(H,14,16)(H,17,18)
• InChI Key： RHVZEOYBACWJLB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(NC1C2(CCOCC2)C(O)C1)=O

Additional information on Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo-

Recent Advances in the Study of Pentanoic Acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo- (CAS: 2138375-82-1)

Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo-, with the CAS number 2138375-82-1, has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spirocyclic structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical research.

The synthesis of Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo-, involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have optimized the reaction conditions to improve yield and purity, making it feasible for large-scale production. The compound's structural complexity, particularly the spirocyclic moiety, poses synthetic challenges but also offers opportunities for structural modifications to enhance its pharmacological properties.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable effects on specific molecular targets. For instance, it has been shown to modulate enzyme activity in pathways relevant to inflammation and cancer. The hydroxy and oxo functional groups are believed to play a critical role in its binding affinity and selectivity, making it a candidate for further investigation in drug discovery programs.

Recent in vitro and in vivo studies have provided evidence of the compound's efficacy and safety profile. In cellular models, Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo-, has shown low cytotoxicity and favorable pharmacokinetic properties. These findings suggest its potential as a lead compound for the development of novel therapeutics, particularly in areas where current treatments are limited or ineffective.

The mechanism of action of this compound is still under investigation, but early data indicate that it may interact with key signaling pathways involved in cell proliferation and apoptosis. Researchers are particularly interested in its ability to cross the blood-brain barrier, which could open new avenues for treating neurological disorders. Further studies are needed to elucidate its precise molecular targets and downstream effects.

In conclusion, Pentanoic acid, 5-[(1-hydroxy-7-oxaspiro[3.5]non-3-yl)amino]-5-oxo- (CAS: 2138375-82-1), represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further exploration. Future studies should focus on optimizing its pharmacological properties, understanding its mechanism of action, and evaluating its potential in preclinical and clinical settings.